Cas no 53853-65-9 (tert-Butyl-1,1,1,3,3,3-d6 Alcohol)

• Product Name: tert-Butyl-1,1,1,3,3,3-d6 Alcohol
• CAS No: 53853-65-9
• MF: C₄H₁₀O
• MW: 80.1585717201233
• CID: 939259
• PubChem ID: 13000132
• Update Time: 2025-11-02

tert-Butyl-1,1,1,3,3,3-d6 Alcohol Chemical and Physical Properties

Names and Identifiers

• tert-butanol-1,1,1,3,3,3-d6
• 1,1,1,3,3,3-hexadeuterio-2-methyl-2-propanol
• 1,1,1,3,3,3-hexadeuterio-2-methyl-propan-2-ol
• 2,2-bis(trideuteriomethyl)-ethanol
• 2-methyl(1,1,1,3,3,3-2H6)propan-2-ol
• 2-methyl-2-propanol-1,1,1,3,3,3-d6
• 2-methyl-2-propanol-d6
• 2-methyl-propane-2-sulfinic acid
• 2-methylpropane-2-sulphinic acid
• AC1L8KQ3
• c1-4(2,3)7(5)6
• C4H10O2S
• NSC227866
• t-butylsulfinic acid
• tert-Butylsulfinic acid
• trimethylmethanesulfinic acid
• F90565
• 53853-65-9
• tert-Butyl-1,1,1,3,3,3-d6 Alcohol

• Inchi： 1S/C4H10O/c1-4(2,3)5/h5H,1-3H3/i1D3,2D3
• InChI Key： DKGAVHZHDRPRBM-WFGJKAKNSA-N
• SMILES： OC(C)(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 80.110825414g/mol
• Monoisotopic Mass: 80.110825414g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 25.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2Ų

Additional information on tert-Butyl-1,1,1,3,3,3-d6 Alcohol

Professional Introduction to tert-Butyl-1,1,1,3,3,3-d6 Alcohol (CAS No. 53853-65-9)

tert-Butyl-1,1,1,3,3,3-d6 Alcohol, chemically designated as 2-methylpropan-2-ol deuterated, is a specialized isotope-labeled compound that has garnered significant attention in the field of analytical chemistry and pharmaceutical research. With the CAS number 53853-65-9, this deuterated derivative of isobutanol serves as an invaluable tool for method development and quantification in various scientific applications. The introduction of deuterium atoms (²H) at specific positions enhances the compound's utility in NMR spectroscopy, particularly in complex mixtures where resolution and sensitivity are critical.

The primary significance of tert-Butyl-1,1,1,3,3,3-d6 Alcohol lies in its role as an internal standard or reference compound. In pharmaceutical research, such labeled alcohols are employed to ensure accurate quantification of analytes in biological matrices. The deuterated version minimizes interference from natural isotopes, thereby improving the precision of analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. This compound is particularly useful in metabolomics studies, where the detection and quantification of endogenous alcohols are essential for understanding metabolic pathways.

Recent advancements in drug discovery have highlighted the importance of isotope-labeled compounds in both preclinical and clinical trials. For instance, the use of deuterated alcohols has been explored in the development of prodrugs designed to enhance metabolic stability and prolong pharmacological activity. The incorporation of deuterium atoms into molecular structures can alter reaction kinetics and metabolic clearance rates, making labeled compounds indispensable for studying drug disposition. tert-Butyl-1,1,1,3,3,3-d6 Alcohol exemplifies this trend by providing a reliable reference point for researchers investigating alcohol-based pharmacophores.

In addition to its applications in drug metabolism studies, this compound finds utility in synthetic chemistry as a building block for more complex molecules. The tert-butyl group provides steric hindrance and stability to intermediates during organic synthesis, while the deuterated alcohol moiety allows for selective labeling without altering the core structural properties. Such characteristics make it a preferred choice for researchers developing novel synthetic routes or optimizing existing processes.

The demand for high-purity deuterated compounds has surged with the advent of precision medicine and personalized healthcare strategies. Analytical methods requiring high resolution and sensitivity have become indispensable for identifying biomarkers and monitoring therapeutic efficacy. tert-Butyl-1,1,1,3,3,3-d6 Alcohol (CAS No. 53853-65-9) meets these demands by offering exceptional isotopic purity (>99% D), ensuring reliable results in diagnostic assays and research protocols. Its versatility extends to environmental monitoring as well, where it aids in tracing alcohol-derived pollutants or degradation products.

From a regulatory perspective, the use of labeled compounds like 2-methylpropan-2-ol deuterated aligns with guidelines promoting accurate and reproducible scientific data. Regulatory agencies such as the FDA and EMA increasingly require detailed pharmacokinetic profiles for new drug candidates. The inclusion of internal standards like this compound ensures compliance with Good Manufacturing Practices (GMP) and Good Laboratory Practices (GLP), reinforcing data integrity across global research initiatives.

The future prospects of tert-butyl-substituted deuterated alcohols are promising as technology evolves to support more sophisticated analytical techniques. Innovations in NMR spectroscopy and mass spectrometry continue to expand the capabilities of isotope-labeled compounds in structural elucidation and molecular characterization. As such，this compound is poised to remain a cornerstone in both academic research and industrial applications，contributing to breakthroughs across multiple disciplines.